Cas no 352534-80-6 (2,4,5-trimethylphenylboronic acid)
352534-80-6 structure
Product Name:2,4,5-trimethylphenylboronic acid
CAS No:352534-80-6
MF:C9H13BO2
MW:164.009322881699
MDL:MFCD03427049
CID:304949
PubChem ID:5083930
Update Time:2025-04-19
2,4,5-trimethylphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (2,4,5-Trimethylphenyl)boronic acid
- 2,4,5-Trimethylphenylboronic acid
- Boronic acid,B-(2,4,5-trimethylphenyl)-
- BORONIC ACID, (2,4,5-TRIMETHYLPHENYL)-
- NNQHKSYWLLYOHI-UHFFFAOYSA-N
- AB15034
- N992
- ST24026094
- A822686
- 2,4,5-trimethylphenylboronic acid
-
- MDL: MFCD03427049
- Inchi: 1S/C9H13BO2/c1-6-4-8(3)9(10(11)12)5-7(6)2/h4-5,11-12H,1-3H3
- InChI Key: NNQHKSYWLLYOHI-UHFFFAOYSA-N
- SMILES: OB(C1=CC(C)=C(C)C=C1C)O
Computed Properties
- Exact Mass: 164.10100
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 40.5
Experimental Properties
- Melting Point: 180-190 °C (lit.)
- PSA: 40.46000
- LogP: 0.29160
2,4,5-trimethylphenylboronic acid Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
2,4,5-trimethylphenylboronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
2,4,5-trimethylphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T808518-50mg |
(2,4,5-Trimethylphenyl)boronic Acid |
352534-80-6 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T808518-100mg |
(2,4,5-Trimethylphenyl)boronic Acid |
352534-80-6 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T808518-500mg |
(2,4,5-Trimethylphenyl)boronic Acid |
352534-80-6 | 500mg |
$ 80.00 | 2022-06-02 | ||
| Apollo Scientific | OR360038-5g |
2,4,5-Trimethylphenylboronic acid |
352534-80-6 | 98% | 5g |
£20.00 | 2025-02-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T841455-1g |
(2,4,5-Trimethylphenyl)boronic acid |
352534-80-6 | 97% | 1g |
¥65.70 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T841455-5g |
(2,4,5-Trimethylphenyl)boronic acid |
352534-80-6 | 97% | 5g |
¥299.70 | 2022-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T16040-1g |
(2,4,5-Trimethylphenyl)boronic acid |
352534-80-6 | 96% | 1g |
¥33.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T16040-5g |
(2,4,5-Trimethylphenyl)boronic acid |
352534-80-6 | 96% | 5g |
¥153.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T16040-25g |
(2,4,5-Trimethylphenyl)boronic acid |
352534-80-6 | 96% | 25g |
¥597.0 | 2023-09-06 | |
| ChemScence | CS-W000917-5g |
(2,4,5-Trimethylphenyl)boronic acid |
352534-80-6 | 5g |
$48.0 | 2022-04-27 |
2,4,5-trimethylphenylboronic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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